Cas no 145934-57-2 (1H-Pyrrolo2,3-bpyridine,2-chloro-3-methyl-)

• Product Name: 1H-Pyrrolo2,3-bpyridine,2-chloro-3-methyl-
• CAS No: 145934-57-2
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD15529312
• CID: 821332
• PubChem ID: 19392586
• Update Time: 2025-10-28

1H-Pyrrolo2,3-bpyridine,2-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-methyl-1H-pyrrolo[2,3-b]pyridine
• 2-Chloro-3-methyl-7-azaindole
• 2-chloro-3-methylpyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 2-chloro-3-Methyl-
• SB12372
• 145934-57-2
• 2-chloro-3-methylpyrrolo-[2,3-b]pyridine
• DTXSID20598651
• ACPYFEOHCDNPLJ-UHFFFAOYSA-N
• J-508669
• DB-003262
• 2-Chloro-3-methyl-7-azaindole, 97%
• SCHEMBL8324581
• AKOS015995093
• 1H-Pyrrolo2,3-bpyridine,2-chloro-3-methyl-

• MDL： MFCD15529312
• Inchi： 1S/C8H7ClN2/c1-5-6-3-2-4-10-8(6)11-7(5)9/h2-4H,1H3,(H,10,11)
• InChI Key： ACPYFEOHCDNPLJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C2=CC=CN=C2N1

Computed Properties

• Exact Mass: 166.03000
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.36
• PSA: 28.68000
• LogP: 2.52470

1H-Pyrrolo2,3-bpyridine,2-chloro-3-methyl- Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25-37/38-41
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-Pyrrolo2,3-bpyridine,2-chloro-3-methyl-

Exploring the Properties and Applications of 1H-Pyrrolo[2,3-b]pyridine, 2-chloro-3-methyl- (CAS No. 145934-57-2)

1H-Pyrrolo[2,3-b]pyridine, 2-chloro-3-methyl- (CAS No. 145934-57-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique pyrrolopyridine backbone, serves as a versatile building block in organic synthesis. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and advanced material development.

The molecular structure of 2-chloro-3-methyl-1H-pyrrolo[2,3-b]pyridine features a fused bicyclic system with a chloro substituent at the 2-position and a methyl group at the 3-position. This specific substitution pattern contributes to its reactivity and makes it a valuable intermediate in medicinal chemistry. Recent studies have explored its role in developing kinase inhibitors, which are crucial in targeted cancer therapies—a hot topic in current pharmaceutical research.

In the context of organic electronics, another rapidly growing field, 1H-Pyrrolo[2,3-b]pyridine derivatives have shown promise as components in organic light-emitting diodes (OLEDs) and organic photovoltaics. The compound's electron-rich nature and planar structure make it suitable for π-conjugated systems, aligning with the global push for sustainable energy solutions—a subject frequently searched in scientific and environmental forums.

The synthesis of CAS 145934-57-2 typically involves multi-step organic reactions, with researchers constantly optimizing protocols for better yields and greener chemistry approaches. This aligns with the pharmaceutical industry's focus on process optimization and green chemistry—topics that dominate current discussions in chemical manufacturing and environmental sustainability.

From a commercial perspective, the demand for 2-chloro-3-methyl-pyrrolopyridine has been steadily increasing, particularly from contract research organizations and academic laboratories engaged in drug discovery programs. Market analyses indicate growing interest in this pharmaceutical intermediate, especially as the search for novel kinase inhibitors intensifies in oncology research.

Quality control of 1H-Pyrrolo[2,3-b]pyridine, 2-chloro-3-methyl- involves rigorous analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry. These quality assurance measures are critical for researchers who frequently search for "high purity heterocyclic compounds" or "certified chemical intermediates" for their sensitive applications.

The stability profile of CAS 145934-57-2 under various conditions is another area of practical importance. Proper storage recommendations and handling procedures are frequently sought after by laboratory personnel, making this information valuable for both safety and experimental reproducibility—key concerns in modern laboratory practice.

Recent patent literature reveals innovative applications of 2-chloro-3-methyl-1H-pyrrolo[2,3-b]pyridine derivatives in various therapeutic areas. This aligns with the pharmaceutical industry's current focus on small molecule drug development and targeted therapies, topics that generate significant interest in both academic and industry circles.

In conclusion, 1H-Pyrrolo[2,3-b]pyridine, 2-chloro-3-methyl- (CAS No. 145934-57-2) represents an important chemical entity with diverse applications in cutting-edge research fields. Its relevance to current scientific trends, including drug discovery, materials science, and sustainable chemistry, ensures continued interest from researchers and industry professionals worldwide.